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Introduction
Pentadecanoic acid (C15:0) is a saturated fatty acid that is gaining significant attention in the

scientific community. Emerging research suggests its role as an essential fatty acid and its

association with various health benefits, including cardiometabolic, immune, and liver health.[1]

[2][3] Accurate and reliable quantification of C15:0 in human plasma is crucial for clinical

research, nutritional studies, and drug development to understand its physiological roles and

therapeutic potential. This document provides detailed application notes and protocols for the

measurement of C15:0 in human plasma samples using gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantitative Data Summary
The following table summarizes typical quantitative parameters for the analysis of C15:0 in

human plasma using the methods described below.
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Parameter GC-MS Method LC-MS/MS Method Reference Range

Linearity (r²) >0.99 >0.99 N/A

Limit of Quantification

(LOQ)
Low ng/mL range Low nmol/L range[4] N/A

Precision (%CV) <15% <15% N/A

Accuracy/Recovery

(%)
85-115% 85-115% N/A

Typical Plasma

Concentration

Varies with diet and

metabolism

Varies with diet and

metabolism

~0.14-0.30 wt% of

total fatty acids[5][6]

Experimental Workflows
The general workflows for both GC-MS and LC-MS/MS analysis of C15:0 in human plasma are

outlined below.

GC-MS Workflow for C15:0 Analysis

Sample Preparation Derivatization Analysis

Human Plasma Sample Spike with C15:0-d3 Internal Standard Liquid-Liquid Extraction
(e.g., Folch or Bligh & Dyer method)

Fatty Acid Methylation (FAMEs)
(e.g., with BF3 in Methanol)

Dried Extract
GC-MS Analysis Data Acquisition & Processing

Sample Preparation Analysis

Human Plasma Sample Spike with C15:0-d3 Internal Standard Protein Precipitation
(e.g., with Acetonitrile)

LC-MS/MS Analysis
(Reversed-Phase C18)

Supernatant Data Acquisition & Processing
(MRM Mode)
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Cellular Effects

Physiological Outcomes

Pentadecanoic Acid (C15:0)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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